Cas no 1344918-79-1 ((3S)-3-acetamido-3-(2-methylphenyl)propanoic acid)

• Product Name: (3S)-3-acetamido-3-(2-methylphenyl)propanoic acid
• CAS No: 1344918-79-1
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6312873
• PubChem ID: 63650663
• Update Time: 2025-10-21

(3S)-3-acetamido-3-(2-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-acetamido-3-(2-methylphenyl)propanoic acid
• 1344918-79-1
• AKOS012961218
• EN300-10411463

• Inchi： 1S/C12H15NO3/c1-8-5-3-4-6-10(8)11(7-12(15)16)13-9(2)14/h3-6,11H,7H2,1-2H3,(H,13,14)(H,15,16)/t11-/m0/s1
• InChI Key： XQJVFATYXKRTCM-NSHDSACASA-N
• SMILES： OC(C[C@@H](C1C=CC=CC=1C)NC(C)=O)=O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-3-acetamido-3-(2-methylphenyl)propanoic acid

Introduction to (3S)-3-acetamido-3-(2-methylphenyl)propanoic Acid (CAS No. 1344918-79-1)

(3S)-3-acetamido-3-(2-methylphenyl)propanoic acid, identified by its Chemical Abstracts Service number CAS No. 1344918-79-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique stereochemical configuration and functional groups, exhibits a range of potential applications in medicinal research and drug development. The detailed exploration of its chemical properties, biological activities, and emerging applications in contemporary research will be discussed in this comprehensive overview.

The molecular structure of (3S)-3-acetamido-3-(2-methylphenyl)propanoic acid consists of an amide group attached to a chiral proline derivative, with a phenyl ring substituted at the third carbon position. This structural motif imparts distinct physicochemical properties, including solubility, stability, and metabolic behavior, which are critical factors in its consideration for pharmaceutical applications. The presence of the acetamido group enhances its reactivity and binding affinity, making it a valuable scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis, where compounds like (3S)-3-acetamido-3-(2-methylphenyl)propanoic acid play a pivotal role. The enantiomeric purity and stereochemical stability of this compound make it an excellent candidate for facilitating enantioselective reactions in organic synthesis. Researchers have leveraged its properties to develop efficient catalytic systems for the synthesis of complex pharmaceutical intermediates, thereby improving the overall yield and purity of target molecules.

Beyond its synthetic utility, (3S)-3-acetamido-3-(2-methylphenyl)propanoic acid has shown promise in several biological assays. Its structural features suggest potential interactions with various biological targets, including enzymes and receptors. Preliminary studies have indicated that derivatives of this compound may exhibit modulatory effects on metabolic pathways and inflammatory responses. These findings align with the broader trend in drug discovery towards identifying small molecules that can modulate complex biological processes with high specificity.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of amide-containing compounds due to their versatility in drug design. The acetamido group in (3S)-3-acetamido-3-(2-methylphenyl)propanoic acid provides a site for further functionalization, enabling the creation of libraries of derivatives with tailored pharmacological properties. This flexibility has been exploited in high-throughput screening campaigns to identify lead compounds for treating conditions such as neurodegenerative diseases and chronic inflammation.

Advances in computational chemistry have further enhanced the study of (3S)-3-acetamido-3-(2-methylphenyl)propanoic acid. Molecular modeling techniques have been employed to predict its binding modes with biological targets, providing insights into its mechanism of action. These computational approaches complement experimental efforts by allowing researchers to rapidly evaluate hypotheses about structure-activity relationships. Such integrative strategies are essential for accelerating the discovery process in modern drug development.

The synthesis of enantiomerically pure compounds remains a challenging task in organic chemistry, but methodologies like chiral resolution and asymmetric hydrogenation have made significant strides. The preparation of (3S)-3-acetamido-3-(2-methylphenyl)propanoic acid exemplifies these advancements, showcasing how modern synthetic techniques can be applied to produce complex chiral molecules with high enantiomeric excess. These methods are not only crucial for academic research but also have practical implications for industrial-scale production of pharmaceuticals.

In conclusion, (3S)-3-acetamido-3-(2-methylphenyl)propanoic acid (CAS No. 1344918-79-1) represents a fascinating compound with diverse applications in synthetic chemistry and drug discovery. Its unique structural features and promising biological activities make it a valuable asset for researchers seeking to develop novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in addressing complex medical challenges.